tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
Brand Name: Vulcanchem
CAS No.: 1932312-22-5
VCID: VC11639229
InChI:
SMILES:
Molecular Formula: C10H20N2O3
Molecular Weight: 216.3

tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate

CAS No.: 1932312-22-5

Cat. No.: VC11639229

Molecular Formula: C10H20N2O3

Molecular Weight: 216.3

Purity: 94

* For research use only. Not for human or veterinary use.

tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate - 1932312-22-5

Specification

CAS No. 1932312-22-5
Molecular Formula C10H20N2O3
Molecular Weight 216.3

Introduction

The compound tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate is a complex organic molecule with specific stereochemistry and functional groups. It belongs to the class of pyrrolidine derivatives, which are widely used in pharmaceutical and chemical research due to their diverse biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, and potential applications.

2.3. Safety Information

  • Toxicity: Harmful if swallowed. Causes skin irritation.

  • Handling: Requires proper protective equipment and handling in a well-ventilated area.

Synthesis Methods

The synthesis of tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate typically involves multi-step reactions starting from simple pyrrolidine derivatives. The process may include:

  • Protection of the Amino Group: Using tert-butoxycarbonyl (Boc) to protect the amino group.

  • Introduction of the Hydroxyl Group: Through oxidation or hydrolysis reactions.

  • Introduction of the Aminomethyl Group: Via reductive amination or other suitable methods.

Potential Applications

Pyrrolidine derivatives are known for their diverse biological activities, including:

  • Pharmaceutical Applications: Potential use in drug development due to their ability to interact with various biological targets.

  • Chemical Building Blocks: Used as intermediates in the synthesis of more complex molecules.

6.2. Safety Information

HazardDescription
ToxicityHarmful if swallowed
Skin IrritationCauses skin irritation

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